Cas no 66929-06-4 (2,7-Octanediamine)

• Product Name: 2,7-Octanediamine
• CAS No: 66929-06-4
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD19204496
• CID: 4126062
• PubChem ID: 12405088
• Update Time: 2025-06-13

2,7-Octanediamine Chemical and Physical Properties

Names and Identifiers

• 2,7-Octanediamine
• 2,7-Diaminooctane
• MFCD19204496
• H26963
• 66929-06-4
• SCHEMBL1012485
• SY270811
• AKOS006338599

• MDL： MFCD19204496
• Inchi： 1S/C8H20N2/c1-7(9)5-3-4-6-8(2)10/h7-8H,3-6,9-10H2,1-2H3
• InChI Key： QJPHURHRDPERAB-UHFFFAOYSA-N
• SMILES： CC(N)CCCCC(N)C

Computed Properties

• Exact Mass: 144.162648646Da
• Monoisotopic Mass: 144.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 63.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Additional information on 2,7-Octanediamine

Comprehensive Guide to 2,7-Octanediamine (CAS No. 66929-06-4): Properties, Applications, and Industry Trends

2,7-Octanediamine (CAS No. 66929-06-4) is a versatile organic compound with a growing presence in industrial and research applications. This diamine derivative features an eight-carbon chain with amino groups at the 2 and 7 positions, making it valuable for polymerization reactions and specialty chemical synthesis. As demand for bio-based polymers and high-performance materials increases, this compound has gained attention for its role in creating durable, lightweight materials for automotive and aerospace sectors.

Recent studies highlight the potential of 2,7-Octanediamine in sustainable material development, particularly in combination with renewable feedstocks. Researchers are exploring its use as a building block for polyamide resins with improved thermal stability compared to traditional petrochemical-derived alternatives. The compound's balanced hydrophobicity and reactivity make it suitable for formulating advanced adhesives and coating systems that meet stringent environmental regulations.

The synthesis and purification of CAS No. 66929-06-4 require specialized techniques to achieve high purity grades demanded by pharmaceutical and electronics applications. Industry leaders are investing in green chemistry processes to produce this diamine more sustainably, addressing concerns about carbon footprint reduction in chemical manufacturing. Analytical methods like HPLC and GC-MS are crucial for quality control, especially when the material is used in electronic encapsulation or medical device coatings.

Market analysis shows growing interest in 2,7-Octanediamine for 3D printing materials, where it serves as a crosslinking agent for photopolymer resins. This aligns with the broader trend toward additive manufacturing solutions across industries. The compound's compatibility with various thermoset matrices makes it valuable for creating parts with customized mechanical properties, answering the need for on-demand manufacturing solutions in sectors from healthcare to consumer goods.

Safety considerations for handling 2,7-Octanediamine follow standard protocols for amino compounds, with proper ventilation and personal protective equipment recommended. Storage stability studies indicate optimal performance when kept in nitrogen-purged containers below 25°C, addressing common questions about chemical shelf life and material degradation prevention. These storage conditions help maintain the compound's reactivity for critical applications like epoxy curing and polyurethane modification.

Emerging research explores the biological activity of 2,7-Octanediamine derivatives in biomedical applications, though current uses remain primarily industrial. The compound's molecular structure allows for diverse functionalization, making it a candidate for developing smart materials with responsive properties. This potential aligns with increasing investment in functional polymers for sensors, drug delivery systems, and other high-tech applications.

Supply chain dynamics for CAS No. 66929-06-4 reflect the broader specialty chemicals market, with manufacturers focusing on regional production to reduce logistical challenges. Technical specifications typically emphasize purity levels above 98%, with some specialty grades reaching 99.9% for electronic-grade applications. These high-purity versions command premium pricing in markets requiring exceptional consistency, such as optical materials and precision engineering components.

Environmental impact assessments of 2,7-Octanediamine production processes are becoming increasingly important as regulations tighten worldwide. Manufacturers are adopting waste minimization strategies and energy-efficient synthesis routes to meet sustainability goals. Life cycle analysis studies help quantify improvements in process efficiency, addressing both economic and ecological considerations in chemical production.

The future outlook for 2,7-Octanediamine appears positive, with projected growth in specialty polyamides and performance materials driving demand. Innovation in catalytic amination processes may further improve production economics, while applications in renewable energy systems (such as fuel cell components) represent an emerging opportunity. As material science advances, this diamine's role in developing next-generation composites continues to expand across multiple industries.